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Compound of Interest

Compound Name: Hexadecanedioic acid

Cat. No.: B1196417

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
hexadecanedioic acid. The information is compiled to ensure safe laboratory practices for
professionals in research and drug development. While hexadecanedioic acid is not classified
as a hazardous substance, adherence to standard laboratory safety protocols is essential.[1][2]
The toxicological properties of this substance have not been fully investigated, warranting a
cautious approach.[3][4]

Physicochemical and Hazard Information

A summary of the key physical, chemical, and hazard properties of hexadecanedioic acid is
presented below.

Table 1: Physical and Chemical Properties
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Property Value Reference
Thapsic acid, 1,14-
Synonyms : o [3][516]
Tetradecanedicarboxylic acid
CAS Number 505-54-4 [2][4][6]
Molecular Formula C16H3004 [41[6]
Molecular Weight 286.41 g/mol [4]
Appearance White powder/solid [5]
Odor Odorless [5]
Melting Point 124 - 126 °C (255.2 - 258.8 °F)  [5]
Boiling Point No information available [5]
Flash Point Not applicable [3]
Solubility Not soluble in water [1]
] - Stable under normal
Chemical Stability [31[5]
temperatures and pressures
Table 2: Hazard Identification and Classification
L GHS . Hazard
Hazard Classification . Signal Word
Pictogram Statements
Skin
) o Causes skin )
Corrosion/Irritatio GHSO07 Warning H315
irritation
n
Serious Eye Causes serious )
o . GHSO07 Warning H319
Damage/Irritation  eye irritation
Specific Target
o May cause
Organ Toxicity ) i
) respiratory GHSO07 Warning H335
(Single o
irritation
Exposure)
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GHS classification information is based on depositor-supplied data and may vary.[6]

Toxicological Data

Comprehensive toxicological data for hexadecanedioic acid is limited. The available
information suggests that it may cause irritation upon contact with the eyes, skin, and
respiratory tract.[3][7] Ingestion may lead to irritation of the digestive tract.[3]

Table 3: Summary of Toxicological Information

Exposure Route Potential Health Effects

Inhalation May cause respiratory tract irritation.[3][7]
Skin Contact May cause skin irritation.[3][7]

Eye Contact May cause eye irritation.[3]

Ingestion May cause irritation of the digestive tract.[3]
Chronic Exposure No information found.[3]

Not listed by ACGIH, IARC, NTP, or CA Prop 65.
[3]

Carcinogenicity

LD50/LC50 Not available.[3]

Exposure Controls and Personal Protection

To minimize exposure, appropriate engineering controls and personal protective equipment
(PPE) should be utilized.

Table 4: Exposure Control and Personal Protective Equipment
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Control Parameter Recommendation

Use in a well-ventilated area, such as a

chemical fume hood, especially when handling
Engineering Controls the powder form to avoid dust formation.[8]

Facilities should be equipped with an eyewash

station and a safety shower.[3]

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3][5]

Wear impermeable and resistant gloves (e.g.,
Skin Protection nitrile).[8] A laboratory coat or chemical-resistant

apron should be worn.[8][9]

Generally not required under normal handling
conditions with adequate ventilation. A dust
mask (e.g., N95) may be used if dust is
Respiratory Protection generated.[8] For higher-level protection, use
respirators and components tested and
approved under appropriate government
standards such as NIOSH (US) or CEN (EU).[4]

Safe Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of the compound and
ensuring laboratory safety.

Handling:
¢ Avoid contact with skin, eyes, and clothing.[3]
e Minimize dust generation and accumulation.[3]

e Wash hands thoroughly after handling.[3][8]
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* Remove and wash contaminated clothing before reuse.[3][5]
Storage:

o Store in a tightly closed container.[3][8]

o Keep in a dry, cool, and well-ventilated place.[5]

» Store away from incompatible materials such as bases, reducing agents, and oxidizing
agents.[5]

First Aid and Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid is critical.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give
Inhalation . o ) o
artificial respiration. Seek medical attention if

symptoms persist.[3][8]

Immediately wash off with soap and plenty of

i water for at least 15 minutes while removing all

Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation develops.[3][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing. Get medical aid.[3][8]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water

Ingestion and drink 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious

person. Seek medical attention.[3][5]

Accidental Release Measures: In the event of a spill, immediately clean it up while observing
precautions in the Protective Equipment section. Sweep up the material and place it into a
suitable, closed container for disposal. Avoid generating dusty conditions and ensure adequate
ventilation.[3]

Fire-Fighting Measures: Use an extinguishing agent most appropriate for the surrounding fire,
such as water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[3][4] During a fire,
irritating and highly toxic gases may be generated by thermal decomposition.[3] Firefighters
should wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Experimental Workflow and Logical Diagrams

While specific experimental protocols for safety studies are not available, a general workflow
for handling solid chemicals like hexadecanedioic acid can be established.
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General Experimental Workflow for Handling Hexadecanedioic Acid

Preparation

Hazard Assessment:
Review SDS and safety protocols

:

Assemble Materials:
Chemicals, glassware, PPE

:

Prepare Work Area:
Ensure fume hood is operational

Handling
\

Don Appropriate PPE

:

Weigh/Transfer Chemical
in Fume Hood

;

Perform Experiment

Post-Hgndling

Decontaminate Work Area
and Equipment

;

Dispose of Waste Properly

:

Remove PPE Correctly

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling solid chemicals.
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Spill Response Logical Flow

Alert others in the area

'

Assess the spill size
and potential hazard

Small, manageable spill?

Evacuate the area Don appropriate PPE

Contact Environmental Clean up spill using
Health & Safety appropriate materials

;

Dispose of waste in a
sealed, labeled container

;

Decontaminate the area
and affected equipment

Report the incident
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Caption: Logical flow for responding to a chemical spill.
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PPE Selection Logic

Task involving
Hexadecanedioic Acid

Risk of dust generation?

Add Dust Mask (N95)

Risk of splashing?

Upgrade to Chemical Goggles

No

Consider Face Shield

v

Minimum PPE:
Safety glasses, nitrile gloves,
lab coat

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexadecanedioic Acid: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196417#hexadecanedioic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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